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Compound of Interest

Compound Name: 3-Chloro-5-fluorophenethyl alcohol

CAS No.: 842123-84-6

Cat. No.: B3038262 Get Quote

This guide outlines the critical safety, segregation, and disposal protocols for 3-Chloro-5-
fluorophenethyl alcohol (CAS: 842123-84-6). As a halogenated organic compound, this

substance requires strict separation from non-halogenated waste streams to ensure regulatory

compliance (RCRA) and minimize disposal costs.[1]

Chemical Profile & Hazard Assessment
Before initiating disposal, you must understand the "Why" behind the protocols. This compound

is not a standard solvent; it is a functionalized intermediate.
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Property Specification Operational Implication

Chemical Class Halogenated Alcohol

MUST be incinerated at

facilities with acid gas

scrubbers (to capture HCl/HF).

Physical State Liquid (typically)

Requires leak-proof,

chemically resistant secondary

containment.

Flash Point ~80-100°C (Est.)

Combustible. Class IIIA liquid.

Keep away from high

heat/oxidizers.

Primary Hazards Skin/Eye Irritant (H315/H319)

Direct contact causes

dermatitis or corneal damage.

PPE is non-negotiable.

Reactivity Incompatible with Oxidizers

NEVER mix with Chromic acid,

Perchlorates, or Nitric acid in

waste streams.

Pre-Disposal Segregation Strategy
The most common violation in laboratory waste management is the commingling of

halogenated and non-halogenated solvents.

The Rule: If a waste container contains >1-2% halogenated content, the entire container is

classified as Halogenated Waste.

The Cost: Disposing of halogenated waste is significantly more expensive (often 2-3x) than

non-halogenated waste due to the specialized incineration required.

The Protocol: Dedicate a specific waste stream for this compound. Do not pour it into the

general "Organic Solvents" carboy unless that carboy is already designated for halogens.

Disposal Decision Workflow
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The following logic gate ensures you select the correct waste stream and minimize compliance

risks.

Waste Generated:
3-Chloro-5-fluorophenethyl alcohol

Is it mixed with other
chemicals?

Analyze Mixture Composition

Yes

STREAM A:
Halogenated Organic Waste

No (Pure)

Is Total Halogen Content > 1%?

Yes

STREAM B:
Non-Halogenated Waste

(Trace Only)

No (Rare)

Labeling:
'Contains: 3-Chloro-5-fluorophenethyl alcohol'

Check 'Halogenated'

Storage:
Satellite Accumulation Area (SAA)

Secondary Containment

Schedule EHS/Vendor Pickup
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Figure 1: Decision logic for classifying and routing halogenated alcohol waste.

Step-by-Step Disposal Protocol
Step 1: Container Selection

Material: Use High-Density Polyethylene (HDPE) or Glass (Amber). Avoid standard LDPE

wash bottles for long-term storage as halogenated compounds can sometimes degrade or

permeate softer plastics over time.

Cap: Must be a screw-top cap with a chemically resistant liner (PTFE/Teflon). Do not use

parafilm or foil as a primary seal.

Step 2: Labeling (The "Cradle-to-Grave" Requirement)
Regulatory agencies (EPA/RCRA) require "knowledge of waste." A generic "Waste" label is

insufficient.

Standard Label: Affix a hazardous waste tag immediately upon the first drop of waste

entering the container.

Required Fields:

Chemical Name: Write out "3-Chloro-5-fluorophenethyl alcohol" (No

abbreviations/formulas).

Hazard Checkbox: Check "Toxic" and "Irritant".

Constituents: If mixed, list percentages (e.g., 90% Dichloromethane, 10% 3-Chloro-5-
fluorophenethyl alcohol).

Step 3: Bulking & Transfer
Fume Hood Only: Perform all transfers inside a certified chemical fume hood to prevent

inhalation of vapors.
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Funnel Use: Use a funnel with a lid or remove the funnel immediately after pouring. Open

funnels are a major EPA violation (Open Container Rule).

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Step 4: Satellite Accumulation
Store the container in your lab's designated Satellite Accumulation Area (SAA).[1]

Secondary Containment: The container must sit in a tray capable of holding 110% of the

volume of the largest container.

Time Limit: Once full, the container must be moved to the central accumulation area (or

picked up) within 3 days (standard US regulations).

Emergency Procedures: Spills
Scenario: You drop a 100mL bottle of 3-Chloro-5-fluorophenethyl alcohol on the floor.

Evacuate & Ventilate: Alert nearby personnel. If outside a hood, open windows/doors if safe,

or simply evacuate the immediate area to let vapors dissipate.

PPE Up: Wear nitrile gloves (double gloving recommended for halogenated organics), safety

goggles, and a lab coat.

Containment: Use vermiculite or activated carbon spill pillows.

Note: Do not use standard paper towels alone, as they increase the surface area for

evaporation.

Cleanup:

Surround the spill with absorbent.[1][2]

Work from the outside in.[2][3]

Scoop the saturated absorbent into a wide-mouth jar or heavy-duty plastic bag.
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Label the debris: "Debris contaminated with 3-Chloro-5-fluorophenethyl alcohol
(Halogenated)."

Disposal: Treat the spill debris as Hazardous Chemical Waste (Solid), not regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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